Cas no 1491495-89-6 (1-(2-Ethoxyphenyl)-4,4-dimethylcyclohexanol)

• Product Name: 1-(2-Ethoxyphenyl)-4,4-dimethylcyclohexanol
• CAS No: 1491495-89-6
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 6793307
• PubChem ID: 64401515
• Update Time: 2025-06-22

1-(2-Ethoxyphenyl)-4,4-dimethylcyclohexanol Chemical and Physical Properties

Names and Identifiers

• 1491495-89-6
• MFCD20166520
• 1-(2-Ethoxyphenyl)-4,4-dimethylcyclohexanol
• AKOS013724345

• Inchi： 1S/C16H24O2/c1-4-18-14-8-6-5-7-13(14)16(17)11-9-15(2,3)10-12-16/h5-8,17H,4,9-12H2,1-3H3
• InChI Key： FSWIIMPNFIPZRV-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2OCC)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 248.177630004g/mol
• Monoisotopic Mass: 248.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-Ethoxyphenyl)-4,4-dimethylcyclohexanol

1-(2-Ethoxyphenyl)-4,4-dimethylcyclohexanol: A Comprehensive Overview

1-(2-Ethoxyphenyl)-4,4-dimethylcyclohexanol, also known by its CAS number 1491495-89-6, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclohexanol backbone, which is substituted with a 2-ethoxyphenyl group and two methyl groups at the 4-position of the cyclohexane ring. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The structure of 1-(2-Ethoxyphenyl)-4,4-dimethylcyclohexanol is notable for its aromaticity and steric effects. The cyclohexanol moiety provides a rigid framework, while the ethoxyphenyl group introduces electronic effects that can influence reactivity. Recent studies have explored the impact of these substituents on the compound's solubility, stability, and reactivity under various conditions. For instance, researchers have found that the ethoxy group enhances the compound's ability to form hydrogen bonds, which is crucial for its applications in drug delivery systems and as a precursor in organic synthesis.

In terms of synthesis, 1-(2-Ethoxyphenyl)-4,4-dimethylcyclohexanol can be prepared through a variety of methods, including nucleophilic substitution and Grignard reactions. These methods allow for precise control over the stereochemistry and regioselectivity of the product. Recent advancements in catalytic asymmetric synthesis have further expanded the possibilities for producing enantiomerically enriched samples of this compound, which is particularly valuable in pharmaceutical research.

The applications of 1-(2-Ethoxyphenyl)-4,4-dimethylcyclohexanol span multiple industries. In materials science, it has been used as a building block for constructing advanced polymers and surfactants due to its amphiphilic nature. In the pharmaceutical sector, its unique properties make it a promising candidate for drug development, particularly in targeting specific biological pathways. Additionally, this compound has shown potential in green chemistry as a sustainable alternative to traditional organic solvents.

Recent research has also focused on the environmental impact of 1-(2-Ethoxyphenyl)-4,4-dimethylcyclohexanol. Studies have demonstrated that it exhibits low toxicity to aquatic organisms under controlled conditions, which aligns with growing demands for eco-friendly chemical compounds. Furthermore, its biodegradability has been assessed under various environmental conditions, providing insights into its potential use in sustainable industrial processes.

In conclusion, 1-(2-Ethoxyphenyl)-4,4-dimethylcyclohexanol, with its CAS number 1491495-89-6, represents a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.